Cas no 14226-95-0 (3-Thiomorpholinecarboxylic acid, 6-methyl-5-oxo-)

• Product Name: 3-Thiomorpholinecarboxylic acid, 6-methyl-5-oxo-
• CAS No: 14226-95-0
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• CID: 1311127
• PubChem ID: 21414967
• Update Time: 2025-04-20

3-Thiomorpholinecarboxylic acid, 6-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarboxylic acid, 6-methyl-5-oxo-
• 6-methyl-5-oxothiomorpholine-3-carboxylic acid
• 6-Methyl-5-oxothiomorpholine-3-carboxylicacid
• 1261549-87-4
• A911027
• (3S-cis)-6-Methyl-5-oxothiomorpholine-3-carboxylic acid
• 14226-95-0
• DTXSID00613432
• SCHEMBL4958761
• 79466-05-0

• Inchi： 1S/C6H9NO3S/c1-3-5(8)7-4(2-11-3)6(9)10/h3-4H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： QJFTZLOJRRSNEI-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC(C1C)=O

Computed Properties

• Exact Mass: 191.02527
• Monoisotopic Mass: 175.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 83.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives